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Compound of Interest

Compound Name: Yaddlel

Cat. No.: B15538307

For Researchers, Scientists, and Drug Development Professionals

Yaddlel has emerged as a potent second-generation agonist for the mechanosensitive ion
channel Piezol, offering significant advantages in solubility over its predecessor, Yodal. This
guide provides a comprehensive evaluation of the available data to assess the specificity of
Yaddlel for Piezol compared to its closely related homolog, Piezo2. While direct experimental
data on Yaddlel's activity on PiezoZ2 is limited in currently available literature, we can infer its
specificity by examining the well-documented selectivity of its parent compound, Yodal.

Yaddlel: A Potent Piezol Agonist

Yaddlel was developed through structural modifications of Yodal to enhance its

physicochemical properties, particularly its solubility.[1] It demonstrates potent activation of
Piezol, inducing calcium influx in cells expressing the channel.

Quantitative Data: Yaddlel Activation of Piezol
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Compoun Assay . Paramete Referenc
Target Cell Line Value
d Type r e
Piezol-
) Calcium mCherry
Yaddlel Piezol MECso 0.40 uM [1]
Influx transfected
HEK293A
Piezol-
) Calcium mCherry
Yodal Piezol MECso ~0.50 uM [1]
Influx transfected
HEK293A

MECso (Half-maximal effective concentration) represents the concentration of an agonist that
produces 50% of the maximal possible effect.

Specificity Profile: Insights from Yodal

Due to the limited direct experimental data on Yaddlel's effect on Piezo2, we turn to the
extensive research on Yodal to infer the specificity of its derivative. Multiple studies have
established that Yodal is highly selective for Piezol and does not activate Piezo2.

Comparative Data: Yodal Activity on Piezol vs. Piezo2

Concentration-response experiments have shown that while Yodal elicits robust calcium
responses in cells transfected with human or mouse Piezol, it fails to do so in cells transfected
with Piezo2, even at high concentrations.[2] This indicates a high degree of selectivity for
Piezol.[2]
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Observatio

Compound Target Assay Type Cell Line Reference
n
) hPiezol-
) Calcium Robust Caz+
Yodal Piezol transfected
Influx response
cells
) mPiezo2- No significant
) Calcium
Yodal Piezo2 transfected Caz*
Influx
cells response

Experimental Methodologies

The evaluation of Yaddlel and Yodal's activity and specificity predominantly relies on calcium

iImaging assays in heterologous expression systems.

Calcium Influx Assay Protocol

Cell Culture and Transfection: Human Embryonic Kidney 293 (HEK293) cells are cultured in
a suitable medium. Cells are then transiently transfected with plasmids encoding either
human Piezol or mouse Piezo2. Often, these constructs are tagged with a fluorescent
protein (e.g., mCherry) for visualization.

Fluorescent Calcium Indicator Loading: Transfected cells are loaded with a calcium-sensitive
fluorescent dye, such as Fura-2 AM or Fluo-4 AM, which allows for the measurement of
changes in intracellular calcium concentration.

Compound Application: A baseline fluorescence is recorded before the addition of the test
compound (Yaddlel or Yodal) at various concentrations.

Data Acquisition and Analysis: Changes in fluorescence intensity upon compound addition
are monitored using a fluorescence microscope or a plate reader. The data is then analyzed
to determine the concentration-response relationship and calculate parameters like ECso or
MEC-so.

Signaling Pathway and Experimental Workflow
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The activation of Piezol by an agonist like Yaddlel leads to a cascade of intracellular events,
primarily initiated by the influx of calcium ions. The experimental workflow to determine

specificity involves a direct comparison of the compound's effect on cells expressing either
Piezol or Piezo2.
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Piezol Activation and Specificity Workflow

Yaddlel Interaction with Piezo Channels

Yaddlel

\
\

N\
Binds and Activates \lilo significant interaction (inferred)
\

Piezo anne Piezo2 Channel

\

+ Cellular ResponseL

Ca2* Influx No Significant Ca2* Influx

\

Downstream Signaling

| Readout

Calcium Imaging Assay

Conclusion: Yaddlel is Piezol-specific

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15538307?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15538307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Figure 1. A diagram illustrating the specific activation of Piezol by Yaddlel, leading to calcium
influx, and the inferred lack of activity on Piezo2. The experimental workflow to determine this
specificity is also depicted.

Conclusion

Based on the available evidence for its parent compound Yodal, Yaddlel is predicted to be a
highly specific agonist for Piezol with negligible to no activity on Piezo2. This makes Yaddlel a
valuable tool for selectively studying the physiological and pathological roles of Piezol.
However, to definitively confirm this specificity, direct experimental evaluation of Yaddlel on
Piezo2-expressing cells using techniques such as patch-clamp electrophysiology or calcium
imaging is warranted. The improved solubility of Yaddlel makes it a more reliable and effective
tool for such future investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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